Cas no 18527-21-4 ((4-fluorophenylthio)acetonitrile)
18527-21-4 structure
Product Name:(4-fluorophenylthio)acetonitrile
CAS No:18527-21-4
MF:C8H6FNS
MW:167.203343868256
MDL:MFCD00179342
CID:87965
PubChem ID:581375
Update Time:2025-04-18
(4-fluorophenylthio)acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- (4-fluorophenylthio)acetonitrile
- 2-(4-fluorophenyl)sulfanylacetonitrile
- p-Fluorphenylthio-acetonitril
- 2-[(4-FLUOROPHENYL)THIO]ACETONITRILE
- ((4-Fluorophenyl)sulfanyl)acetonitrile
- 2-(4-fluorophenyl)sulfanylethanenitrile
- 2-(4-Fluorophenylthio)acetonitrile97%
- 2-(4-Fluorophenylthio)acetonitrile 97%
- 18527-21-4
- Z16034822
- HMS554C06
- AKOS000216994
- BJFLSPRQCMQITC-UHFFFAOYSA-N
- 2-((4-Fluorophenyl)thio)acetonitrile
- 2-(4-fluorophenylthio)acetonitrile
- EN300-15444
- 2-[(4-fluorophenyl)sulfanyl]acetonitrile
- 2-(4-luorophenyl)sulanylacetonitrile
- MFCD00179342
- Acetonitrile,2-[(4-fluorophenyl)thio]-
- A812940
- Maybridge1_004450
- SCHEMBL7952409
- FT-0604774
- CS-0235254
- CCG-41711
- DTXSID40342390
- SR-01000631767-1
- CHEBI:194801
- ALBB-019436
- acetonitrile, [(4-fluorophenyl)thio]-
- DB-017601
- G71111
-
- MDL： MFCD00179342
- Inchi： 1S/C8H6FNS/c9-7-1-3-8(4-2-7)11-6-5-10/h1-4H,6H2
- InChI Key： BJFLSPRQCMQITC-UHFFFAOYSA-N
- SMILES： S(CC#N)C1C=CC(=CC=1)F
Computed Properties
- Exact Mass: 167.02000
- Monoisotopic Mass: 167.020498
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 155
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.3
- Topological Polar Surface Area: 49.1
Experimental Properties
- Color/Form: Uncertain
- Density: 1.23
- Melting Point: 32 °C
- Boiling Point: 265.2 °C at 760 mmHg
- Flash Point: 114.2 °C
- Refractive Index: 1.541
- PSA: 49.09000
- LogP: 2.44138
- Solubility: Uncertain
(4-fluorophenylthio)acetonitrile Security Information
- Hazard Statement： Toxic
- Hazardous Material transportation number：3276
- Hazard Category Code： 20/21/22-36/37/38
- Safety Instruction： S26-S36/37/39
-
Hazardous Material Identification：
- HazardClass：6.1
- PackingGroup：III
- Risk Phrases：R20/21/22
- Packing Group：III
- Safety Term：6.1
- Packing Group：III
- Hazard Level：6.1
(4-fluorophenylthio)acetonitrile Customs Data
- HS CODE：2930909090
- Customs Data：
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
(4-fluorophenylthio)acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 006344-1g |
4-Fluorophenylthio)acetonitrile |
18527-21-4 | 97% | 1g |
￡29.00 | 2022-03-01 | |
| Alichem | A019108032-100g |
2-((4-Fluorophenyl)thio)acetonitrile |
18527-21-4 | 95% | 100g |
$806.78 | 2023-09-02 | |
| Enamine | EN300-15444-50mg |
2-[(4-fluorophenyl)sulfanyl]acetonitrile |
18527-21-4 | 95.0% | 50mg |
$19.0 | 2023-09-25 | |
| Enamine | EN300-15444-100mg |
2-[(4-fluorophenyl)sulfanyl]acetonitrile |
18527-21-4 | 95.0% | 100mg |
$19.0 | 2023-09-25 | |
| Enamine | EN300-15444-250mg |
2-[(4-fluorophenyl)sulfanyl]acetonitrile |
18527-21-4 | 95.0% | 250mg |
$23.0 | 2023-09-25 | |
| Enamine | EN300-15444-500mg |
2-[(4-fluorophenyl)sulfanyl]acetonitrile |
18527-21-4 | 95.0% | 500mg |
$37.0 | 2023-09-25 | |
| Enamine | EN300-15444-1000mg |
2-[(4-fluorophenyl)sulfanyl]acetonitrile |
18527-21-4 | 95.0% | 1000mg |
$47.0 | 2023-09-25 | |
| Enamine | EN300-15444-2500mg |
2-[(4-fluorophenyl)sulfanyl]acetonitrile |
18527-21-4 | 95.0% | 2500mg |
$105.0 | 2023-09-25 | |
| Enamine | EN300-15444-5000mg |
2-[(4-fluorophenyl)sulfanyl]acetonitrile |
18527-21-4 | 95.0% | 5000mg |
$199.0 | 2023-09-25 | |
| Enamine | EN300-15444-10000mg |
2-[(4-fluorophenyl)sulfanyl]acetonitrile |
18527-21-4 | 95.0% | 10000mg |
$393.0 | 2023-09-25 |
(4-fluorophenylthio)acetonitrile Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:18527-21-4)(4-fluorophenylthio)acetonitrile
Order Number:A812940
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:07
Price ($):225.0
Email:sales@amadischem.com
(4-fluorophenylthio)acetonitrile Related Literature
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
18527-21-4 ((4-fluorophenylthio)acetonitrile) Related Products
- 702-13-6(Benzene, 1-fluoro-4-[(1-methylethyl)thio]-)
- 863505-15-1(4-(ethylthio)-1,2-difluorobenzene)
- 88203-27-4(Acetonitrile, [(pentafluorophenyl)thio]-)
- 252555-43-4(Benzene,1-(ethylthio)-2-fluoro-)
- 5219-61-4((phenylthio)acetonitrile)
- 175277-63-1(Acetonitrile,2-[(2,4-difluorophenyl)thio]-)
- 61081-27-4(Acetonitrile, [(2-fluorophenyl)thio]-)
- 2924-75-6(1-(ethylsulfanyl)-4-fluorobenzene)
- 85180-86-5(Benzene, 1,4-difluoro-2,5-bis[(1-methylethyl)thio]-)
- 61081-26-3(Acetonitrile, [(3-fluorophenyl)thio]-)
Recommended suppliers
Amadis Chemical Company Limited
(CAS:18527-21-4)(4-fluorophenylthio)acetonitrile
Purity:99%
Quantity:25g
Price ($):225.0